Cas no 1024714-51-9 ((2E,4E)-2-(4-Chlorophenyl)sulfonyl-5-(4-methoxyphenyl)-2,4-pentadienenitrile)
(2E,4E)-2-(4-Chlorophenyl)sulfonyl-5-(4-methoxyphenyl)-2,4-pentadienenitrile Chemical and Physical Properties
Names and Identifiers
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- (2E,4E)-2-[(4-chlorophenyl)sulfonyl]-5-(4-methoxyphenyl)-2,4-pentadienenitrile
- 2,4-Pentadienenitrile, 2-[(4-chlorophenyl)sulfonyl]-5-(4-methoxyphenyl)-
- (2E,4E)-2-(4-Chlorophenyl)sulfonyl-5-(4-methoxyphenyl)-2,4-pentadienenitrile
-
- MDL: MFCD01567457
- Inchi: 1S/C18H14ClNO3S/c1-23-16-9-5-14(6-10-16)3-2-4-18(13-20)24(21,22)17-11-7-15(19)8-12-17/h2-12H,1H3
- InChI Key: BIEPCFKTWQJQTO-UHFFFAOYSA-N
- SMILES: C(#N)C(S(C1=CC=C(Cl)C=C1)(=O)=O)=CC=CC1=CC=C(OC)C=C1
Computed Properties
- Exact Mass: 359.038292g/mol
- Monoisotopic Mass: 359.038292g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 24
- Rotatable Bond Count: 5
- Complexity: 610
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 2
- Molecular Weight: 359.8g/mol
- XLogP3: 4.3
- Topological Polar Surface Area: 75.5Ų
(2E,4E)-2-(4-Chlorophenyl)sulfonyl-5-(4-methoxyphenyl)-2,4-pentadienenitrile Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | E170320-0.5mg |
(2E,4E)-2-[(4-Chlorophenyl)sulfonyl]-5-(4-methoxyphenyl)-2,4-pentadienenitrile |
1024714-51-9 | 0.5mg |
$ 50.00 | 2022-06-05 | ||
| TRC | E170320-1mg |
(2E,4E)-2-[(4-Chlorophenyl)sulfonyl]-5-(4-methoxyphenyl)-2,4-pentadienenitrile |
1024714-51-9 | 1mg |
$ 80.00 | 2022-06-05 | ||
| TRC | E170320-2.5mg |
(2E,4E)-2-[(4-Chlorophenyl)sulfonyl]-5-(4-methoxyphenyl)-2,4-pentadienenitrile |
1024714-51-9 | 2.5mg |
$ 155.00 | 2022-06-05 | ||
| abcr | AB162849-1 g |
2-((4-Chlorophenyl)sulfonyl)-5-(4-methoxyphenyl)penta-2,4-dienenitrile |
1024714-51-9 | 1 g |
€211.30 | 2023-07-20 | ||
| abcr | AB162849-5 g |
2-((4-Chlorophenyl)sulfonyl)-5-(4-methoxyphenyl)penta-2,4-dienenitrile |
1024714-51-9 | 5 g |
€377.50 | 2023-07-20 | ||
| abcr | AB162849-10 g |
2-((4-Chlorophenyl)sulfonyl)-5-(4-methoxyphenyl)penta-2,4-dienenitrile |
1024714-51-9 | 10 g |
€482.50 | 2023-07-20 | ||
| Key Organics Ltd | MS-7737-1MG |
(2E,4E)-2-(4-chlorobenzenesulfonyl)-5-(4-methoxyphenyl)penta-2,4-dienenitrile |
1024714-51-9 | >90% | 1mg |
£37.00 | 2025-02-08 | |
| Key Organics Ltd | MS-7737-5MG |
(2E,4E)-2-(4-chlorobenzenesulfonyl)-5-(4-methoxyphenyl)penta-2,4-dienenitrile |
1024714-51-9 | >90% | 5mg |
£46.00 | 2025-02-08 | |
| Key Organics Ltd | MS-7737-10MG |
(2E,4E)-2-(4-chlorobenzenesulfonyl)-5-(4-methoxyphenyl)penta-2,4-dienenitrile |
1024714-51-9 | >90% | 10mg |
£63.00 | 2025-02-08 | |
| Key Organics Ltd | MS-7737-20MG |
(2E,4E)-2-(4-chlorobenzenesulfonyl)-5-(4-methoxyphenyl)penta-2,4-dienenitrile |
1024714-51-9 | >90% | 20mg |
£76.00 | 2023-04-18 |
(2E,4E)-2-(4-Chlorophenyl)sulfonyl-5-(4-methoxyphenyl)-2,4-pentadienenitrile Related Literature
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Dongjia Han,Bing Xue,Juan Du,Tomohiro Miyatake,Hitoshi Tamiaki,Xin Xing,Wei Yuan,Yanyan Li Phys. Chem. Chem. Phys., 2016,18, 24252-24260
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Yaling Zhang,Chunhui Dai,Shiwei Zhou,Bin Liu Chem. Commun., 2018,54, 10092-10095
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Jing Yu,Yu-Qi Lyu,Jiapeng Liu,Mohammed B. Effat,Junxiong Wu J. Mater. Chem. A, 2019,7, 17995-18002
Additional information on (2E,4E)-2-(4-Chlorophenyl)sulfonyl-5-(4-methoxyphenyl)-2,4-pentadienenitrile
Introduction to (2E,4E)-2-(4-Chlorophenyl)sulfonyl-5-(4-methoxyphenyl)-2,4-pentadienenitrile (CAS No. 1024714-51-9)
Compound with the chemical name (2E,4E)-2-(4-Chlorophenyl)sulfonyl-5-(4-methoxyphenyl)-2,4-pentadienenitrile (CAS No. 1024714-51-9) represents a significant advancement in the field of pharmaceutical chemistry. This compound, characterized by its unique structural and functional properties, has garnered considerable attention in recent years due to its potential applications in drug discovery and molecular biology research.
The molecular structure of this compound features a conjugated system consisting of a nitrile group and a sulfonyl moiety, which are flanked by aromatic rings. The presence of both electron-withdrawing and electron-donating groups in its structure contributes to its versatile reactivity and makes it a valuable candidate for further chemical investigation. Specifically, the 4-chlorophenyl and 4-methoxyphenyl substituents introduce distinct electronic and steric effects that can influence the compound's interactions with biological targets.
In recent years, there has been growing interest in the development of novel heterocyclic compounds for their therapeutic potential. The compound in question is no exception, as it exhibits promising characteristics that make it suitable for various pharmacological applications. For instance, its ability to interact with biological receptors and enzymes has been explored in the context of developing new treatments for neurological disorders and inflammatory conditions.
One of the most intriguing aspects of this compound is its potential as a scaffold for drug design. The conjugated system and the presence of multiple functional groups provide numerous opportunities for chemical modification, allowing researchers to fine-tune its properties for specific therapeutic purposes. This flexibility has made it a subject of interest in academic and industrial research settings alike.
The synthesis of (2E,4E)-2-(4-Chlorophenyl)sulfonyl-5-(4-methoxyphenyl)-2,4-pentadienenitrile involves a series of carefully orchestrated chemical reactions that highlight the ingenuity of modern synthetic chemistry. The process typically begins with the preparation of key intermediates, such as substituted benzene derivatives, which are then coupled through various coupling reactions to form the final product. The use of advanced catalytic systems has enabled more efficient and scalable synthesis methods, making this compound more accessible for research purposes.
The pharmacological activity of this compound has been studied extensively in vitro and in vivo. Initial investigations have revealed that it exhibits inhibitory effects on certain enzymes and receptors associated with various diseases. For example, studies have shown that it can modulate the activity of enzymes involved in inflammation and pain signaling pathways. These findings suggest that this compound may have therapeutic potential in conditions such as arthritis and chronic pain syndromes.
Furthermore, the compound's interaction with biological targets has been explored using computational modeling techniques. These studies have provided valuable insights into its binding mechanism and have helped identify key residues involved in its interactions. Such information is crucial for designing derivatives with enhanced potency and selectivity.
The development of new drug candidates often involves a multidisciplinary approach, combining expertise from chemistry, biology, and pharmacology. The case of (2E,4E)-2-(4-Chlorophenyl)sulfonyl-5-(4-methoxyphenyl)-2,4-pentadienenitrile exemplifies this collaborative effort. Researchers from different fields have contributed to understanding its properties and exploring its potential applications. This interdisciplinary approach is essential for translating laboratory discoveries into tangible therapeutic benefits.
In conclusion, (2E,4E)-2-(4-Chlorophenyl)sulfonyl-5-(4-methoxyphenyl)-2,4-pentadienenitrile represents a promising candidate for further pharmaceutical development. Its unique structural features, combined with its observed biological activity, make it an attractive molecule for drug discovery efforts. As research continues to uncover new applications for this compound, it is likely to play an important role in the development of next-generation therapeutics.
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